1-(5-Bromo-3-pyridyl)but-3-enylamine

• Molecular Formula: C9H11BrN2
• Molecular Weight: 227.10 g/mol
• IUPAC Name: 1-(5-bromopyridin-3-yl)but-3-en-1-amine
• InChI: InChI=1S/C9H11BrN2/c1-2-3-9(11)7-4-8(10)6-12-5-7/h2,4-6,9H,1,3,11H2
• InChI Key: CKLTYCMCMALIJP-UHFFFAOYSA-N
• Canonical SMILES: C=CCC(C1=CC(=CN=C1)Br)N

Description

1-(5-Bromo-3-pyridyl)but-3-enylamine is a pyridine derivative characterized by a but-3-enylamine chain attached to the 3-position of a pyridine ring substituted with a bromine atom at the 5-position.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural and Functional Group Comparisons

The following table highlights key structural differences and similarities between 1-(5-Bromo-3-pyridyl)but-3-enylamine and its analogs:

Compound Name	Aromatic Ring	Substituent(s)	Functional Groups	Biological Activity (if reported)
1-(5-Bromo-3-pyridyl)but-3-enylamine	Pyridine	5-Bromo	But-3-enylamine	Not reported in evidence
NNK (4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone)	Pyridine	4-Methylnitrosamino	Butanone	Carcinogenic (lung/pancreatic tumors)
1-(4-Fluorophenyl)but-3-enylamine HCl	Phenyl	4-Fluoro	But-3-enylamine (HCl salt)	Research use only; no activity specified
5-Bromo-3-((trimethylsilyl)ethynyl)pyridin-2-amine	Pyridine	5-Bromo, 3-Trimethylsilyl ethynyl	Ethynyl, amine	Structural analog; no activity reported

Key Observations:

• The absence of a nitroso group (as in NNK) likely reduces carcinogenic risk but may also diminish bioactivity toward certain targets .
• Side Chain Variations: The but-3-enylamine chain in the target compound and its fluorophenyl analog contrasts with NNK’s butanone group, which is critical for its metabolic activation into carcinogenic intermediates .

Physicochemical Properties

• Lipophilicity : Bromine’s higher hydrophobicity (clogP ~2.7) compared to fluorine (clogP ~1.5) may increase the target compound’s membrane permeability relative to its fluorophenyl analog.
• Electronic Effects : The electron-withdrawing bromine on pyridine could deactivate the ring toward electrophilic substitution, contrasting with fluorine’s mixed electronic effects on phenyl rings.